Cas no 335280-33-6 ((S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate)

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The 2-chloroacetamido moiety provides a reactive handle for further functionalization, making it valuable in the synthesis of biologically active molecules, including peptidomimetics and small-molecule inhibitors. Its high enantiomeric purity ensures consistency in stereoselective reactions. This compound is particularly useful in medicinal chemistry for the development of protease inhibitors and other therapeutic agents, offering versatility in structural modifications while maintaining controlled reactivity.

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate structure

335280-33-6 structure

Product Name:(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate

CAS No:335280-33-6

MF:C₁₁H₁₉ClN₂O₃

MW:262.733162164688

CID:2092001

PubChem ID:10945256

Update Time:2025-06-08

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- (S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
- 335280-33-6
- (S)-tert-Butyl3-(2-chloroacetamido)pyrrolidine-1-carboxylate
- Tert-butyl (3S)-3-[(2-chloroacetyl)amino]pyrrolidine-1-carboxylate
- A1-69970
- DS-018355
- (S)-3-(2-Chloro-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
- SCHEMBL18632877
- AKOS024463225
- MDL： MFCD21093031
- Inchi： 1S/C11H19ClN2O3/c1-11(2,3)17-10(16)14-5-4-8(7-14)13-9(15)6-12/h8H,4-7H2,1-3H3,(H,13,15)/t8-/m0/s1
- InChI Key： YNQPVKUFUAKAJC-QMMMGPOBSA-N
- SMILES： ClCC(N[C@@H]1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

Exact Mass: 262.1084202g/mol
Monoisotopic Mass: 262.1084202g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 6
Complexity: 302
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 58.6Å²

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Pricemore >>

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